N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-[1,1'-biphenyl]-4-carboxamide

Specification

• CAS No.: 946314-59-6
• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.423
• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-4-phenylbenzamide
• Standard InChI: InChI=1S/C23H19N3O3/c27-22-13-12-20(21-7-4-16-29-21)25-26(22)15-14-24-23(28)19-10-8-18(9-11-19)17-5-2-1-3-6-17/h1-13,16H,14-15H2,(H,24,28)
• Standard InChI Key: HHULRYATCCHTCG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CO4

Introduction

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-[1,1'-biphenyl]-4-carboxamide is a complex organic compound that incorporates several distinct structural elements, including a furan ring, a pyridazinone moiety, and a biphenylcarboxamide group. This compound is of interest in medicinal chemistry due to its potential biological activities, which can be attributed to its unique structural arrangement.

Synthesis Methods

The synthesis of compounds with similar structures typically involves multi-step organic reactions. These processes often start with the preparation of the furan ring and the pyridazinone moiety, followed by coupling reactions to form the final compound. Industrial production may involve optimizing reaction conditions, such as temperature and pressure, and utilizing advanced technologies like continuous flow reactors to enhance yield and purity.

Research Findings and Future Directions

While detailed research findings specific to this compound are not available, compounds with similar structures have been studied extensively for their potential therapeutic applications. Future research should focus on synthesizing and characterizing this compound, followed by in vitro and in vivo studies to evaluate its biological activities and potential therapeutic applications.